10-ethyl-9-(3-methoxyphenyl)-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione

• IUPAC Name: 10-ethyl-9-(3-methoxyphenyl)-3,4,5,6,7,9-hexahydro-2H-acridine-1,8-dione
• InChI: InChI=1S/C22H25NO3/c1-3-23-16-9-5-11-18(24)21(16)20(14-7-4-8-15(13-14)26-2)22-17(23)10-6-12-19(22)25/h4,7-8,13,20H,3,5-6,9-12H2,1-2H3
• InChI Key: QNJSLELWWGQGTJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(C3=C1CCCC3=O)C4=CC(=CC=C4)OC)C(=O)CCC2
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol

Description

10-ethyl-9-(3-methoxyphenyl)-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione is a chemical compound that belongs to the class of acridinedione derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 10-ethyl-9-(3-methoxyphenyl)-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione is not fully understood. However, it has been suggested that the compound exerts its biological activities through the modulation of various signaling pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. It has also been suggested that the compound may exert its anticancer effects through the induction of apoptosis and cell cycle arrest.
Biochemical and Physiological Effects
10-ethyl-9-(3-methoxyphenyl)-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress. It has also been found to induce apoptosis and cell cycle arrest in cancer cells, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

10-ethyl-9-(3-methoxyphenyl)-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its biological activities. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 10-ethyl-9-(3-methoxyphenyl)-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione. One of the potential directions is the further investigation of its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. Another direction is the development of more efficient synthesis methods for this compound to improve its solubility and accessibility for lab experiments. Additionally, the study of the structure-activity relationship of this compound could lead to the development of more potent analogs with improved biological activities.
Conclusion
In conclusion, 10-ethyl-9-(3-methoxyphenyl)-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione is a promising compound that has been extensively studied for its potential applications in scientific research. It exhibits various biological activities and has been investigated for its potential use as a therapeutic agent for various diseases. Further research is needed to fully understand its mechanism of action and to explore its potential applications in the future.

Scientific Research Applications

10-ethyl-9-(3-methoxyphenyl)-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.